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Compound of Interest

Compound Name: C25H30BrN304S

Cat. No.: B12619884

Researchers, scientists, and drug development professionals seeking information on the
chemical compound with the molecular formula C25H30BrN304S will find that this specific
combination of atoms does not correspond to a readily identifiable or well-documented
substance in major chemical databases. Extensive searches of prominent chemical
repositories, including PubChem, have yielded no exact matches for this formula.

This lack of data presents a significant challenge in providing an in-depth technical guide as
requested. The core requirements of summarizing quantitative data, detailing experimental
protocols, and visualizing signaling pathways are contingent upon the existence of published
research and established properties for a given compound.

A Potential Near Match: C25H30BrN303

While the exact formula C25H30BrN304S remains elusive, a structurally similar compound
with the molecular formula C25H30BrN303 has been identified in the PubChem database. This
compound is named N-[3-[4-[(4-bromophenyl)methyl]piperazine-1-carbonyl]phenyl]-2-ethyl-2-
formylbutanamide[1].

It is plausible that the requested molecular formula may contain a typographical error, and that
this identified compound is the intended subject of inquiry. Below is a summary of the available

computed data for this related molecule.
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Chemical Properties and Structure of N-[3-[4-[(4-
bromophenyl)methyl]piperazine-1-
carbonyl]phenyl]-2-ethyl-2-formylbutanamide

(C25H30BrN303)

This section provides an overview of the structural and physicochemical properties of the

potential analogue, C25H30BrN303, based on computational models.

Structure

o |[UPAC Name: N-[3-[4-[(4-bromophenyl)methyl]piperazine-1-carbonyl]phenyl]-2-ethyl-2-

formylbutanamide[1]

« SMILES: CCC(CC)

(C=0)C(=0)NC1=CC=CC(=C1)C(=0)N2CCN(CC2)CC3=CC=C(C=C3)BI[1]

e INChl: INChl=1S/C25H30BrN303/c1-3-25(4-2,18-30)24(32)27-22-7-5-6-20(16-22)23(31)29-
14-12-28(13-15-29)17-19-8-10-21(26)11-9-19/h5-11,16,18H,3-4,12-15,17H2,1-2H3,

(H,27,32)[1]

Physicochemical Properties

Property Value Reference
Molecular Weight 500.4 g/mol [1]
Exact Mass 499.14705 Da [1]
XLogP3-AA 4.4 [1]

Hydrogen Bond Donor Count 1

[1]

Hydrogen Bond Acceptor
Count

[1]

Rotatable Bond Count 8

[1]

Topological Polar Surface Area  69.7 A2

[1]
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Further Research and Clarification

Due to the absence of information on a compound with the exact formula C25H30BrN304S,
the following steps are recommended for the intended audience:

» Verify the Molecular Formula: Double-check the source of the molecular formula for any
potential typographical errors. The presence of sulfur (S) and an additional oxygen (O) atom
are the key discrepancies.

» Consult Source Literature: If the formula was obtained from a scientific publication, patent, or
internal research document, a thorough review of that source is critical to identify the correct
chemical name and structure.

o Consider Structural Analogues: If the intended compound is indeed novel, research on
structurally similar compounds, such as the C25H30BrN303 analogue presented here, may
provide initial insights into potential biological activities and chemical properties.

Without a confirmed and documented chemical entity, it is not possible to provide the requested
detailed experimental protocols or to generate meaningful diagrams of signaling pathways or
experimental workflows. Should the correct molecular formula and compound identity be
established, a comprehensive technical guide could then be developed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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